Cas no 1336799-85-9 ((2R)-2-Amino-4-cyclopropylbutanoic acid)
(2R)-2-Amino-4-cyclopropylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-Amino-4-cyclopropylbutanoic acid
- (R)-2-Amino-4-cyclopropylbutanoic acid
- (2R)-2-Amino-4-cyclopropylbutanoicacid
- Cyclopropanebutanoic acid, α-amino-, (αR)-
-
- Inchi: 1S/C7H13NO2/c8-6(7(9)10)4-3-5-1-2-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m1/s1
- InChI Key: XQBROTNHOLWMJR-ZCFIWIBFSA-N
- SMILES: OC([C@@H](CCC1CC1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 132
- XLogP3: -1.5
- Topological Polar Surface Area: 63.3
(2R)-2-Amino-4-cyclopropylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0370268-1g |
(R)-2-Amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 1g |
$923.0 | 2022-04-27 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00975405-1g |
(2R)-2-Amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 95% | 1g |
¥6461.0 | 2023-04-03 | |
| Enamine | EN300-1299192-1.0g |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1299192-50mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 50mg |
$1296.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-100mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 100mg |
$1357.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-250mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 250mg |
$1420.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-500mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 500mg |
$1482.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-1000mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 1000mg |
$1543.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-2500mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 2500mg |
$3025.0 | 2023-09-30 | ||
| Enamine | EN300-1299192-5000mg |
(2R)-2-amino-4-cyclopropylbutanoic acid |
1336799-85-9 | 5000mg |
$4475.0 | 2023-09-30 |
(2R)-2-Amino-4-cyclopropylbutanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
Additional information on (2R)-2-Amino-4-cyclopropylbutanoic acid
Comprehensive Overview of (2R)-2-Amino-4-cyclopropylbutanoic acid (CAS No. 1336799-85-9)
(2R)-2-Amino-4-cyclopropylbutanoic acid (CAS No. 1336799-85-9) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl side chain and chiral center, serves as a critical building block in drug discovery, particularly for modulating peptide-based therapeutics. Its structural features enable interactions with biological targets, making it valuable for designing enzyme inhibitors or receptor modulators.
Recent trends highlight growing interest in unnatural amino acids like (2R)-2-Amino-4-cyclopropylbutanoic acid due to their role in improving metabolic stability and bioavailability of peptide drugs. Researchers frequently search for "chiral amino acid synthesis" or "cyclopropyl amino acid applications," reflecting demand for innovative methodologies. The compound’s stereospecificity (R-configuration) is pivotal for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry.
From a synthetic perspective, 1336799-85-9 is often explored via Strecker synthesis or enzymatic resolution, aligning with the industry’s shift toward sustainable practices. Analytical techniques such as HPLC and NMR are essential for verifying its purity and stereochemistry. Users also commonly inquire about "amino acid derivatives in drug design" or "CAS 1336799-85-9 suppliers," underscoring its commercial relevance.
In biomedical applications, this compound’s cyclopropyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a key focus in neurodegenerative disease research. Its incorporation into peptidomimetics addresses challenges like proteolytic degradation, a frequent search query tied to "peptide stability enhancement."
Regulatory and safety profiles of (2R)-2-Amino-4-cyclopropylbutanoic acid are well-documented, with no significant hazards reported. It complies with standard laboratory handling protocols, making it accessible for academic and industrial use. The compound’s versatility positions it as a staple in medicinal chemistry libraries, particularly for projects targeting GPCRs or ion channels.
Future directions may involve optimizing scalable production routes or exploring its utility in PROTACs (Proteolysis-Targeting Chimeras), a trending area in targeted protein degradation. As demand for custom amino acids grows, CAS No. 1336799-85-9 remains a focal point for innovation in bioactive molecule design.
1336799-85-9 ((2R)-2-Amino-4-cyclopropylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)